1-[(3-fluoro-4-methoxyphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-(3-fluoro-4-methoxyphenyl)sulfonyl-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C17H18F2N2O3S/c1-24-17-7-6-13(12-15(17)19)25(22,23)21-10-8-20(9-11-21)16-5-3-2-4-14(16)18/h2-7,12H,8-11H2,1H3
• InChI Key: PMKUZGCVPRJTSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3F)F
• Molecular Formula: C17H18F2N2O3S
• Molecular Weight: 368.4 g/mol

Description

1-[(3-fluoro-4-methoxyphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine is a chemical compound that belongs to the class of sulfonyl piperazine derivatives. This compound has been extensively studied due to its potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Medical Imaging Applications

Evaluation of [18F]DASA-23 for Glioma Imaging : A novel radiopharmaceutical, [18F]DASA-23, was developed for measuring pyruvate kinase M2 (PKM2) levels through positron emission tomography (PET). PKM2 plays a crucial role in the glycolysis process, which is essential for tumor metabolism. This compound exhibited potential in delineating low-grade (LGG) and high-grade gliomas (HGG) based on the aberrant expression of PKM2, showing significant uptake differences between LGG and HGG in initial human studies. This suggests its promise as a non-invasive imaging agent for distinguishing glioma grades and understanding cancer metabolism (Patel et al., 2019).

Human Biodistribution and Dosimetry of [18F]DASA-23 : Further research assessed the safety, biodistribution, and radiation dosimetry of [18F]DASA-23 in healthy volunteers. The study highlighted the tracer's ability to cross the blood-brain barrier, its rapid clearance from the brain, and its primary elimination through hepatobiliary and urinary pathways. This study laid the groundwork for its use in evaluating PKM2 levels in intracranial malignancies, supporting its potential utility in clinical settings (Beinat et al., 2020).

Cancer Research Applications

Development of [18F]DASA-23 for Imaging Tumor Glycolysis : Building on the premise that cancer cells exploit metabolic reprogramming for growth and survival, [18F]DASA-23 was developed to visualize PKM2 in vivo. The tracer showed high uptake in cancer cells, with promising in vitro stability, highlighting its potential for non-invasive imaging of tumor glycolysis. This supports the tracer's capability to aid in the detection and monitoring of cancer by targeting a key enzyme in the glycolytic pathway (Beinat, Alam, James, Srinivasan, & Gambhir, 2017).